Cas no 28119-61-1 (Butanal,4-hydroxy-2-oxo-)

• Product Name: Butanal,4-hydroxy-2-oxo-
• CAS No: 28119-61-1
• MF: C₄H₆O₃
• MW: 102.088641643524
• CID: 256478
• PubChem ID: 193090
• Update Time: 2025-04-19

Butanal,4-hydroxy-2-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanal,4-hydroxy-2-oxo-
• 4-hydroxy-2-oxobutanal
• 4-Hydroxy-2-oxobutyraldehyde
• 3-Deoxythreosone
• 4-hydroxy-1,2-butanedione
• SCHEMBL2397929
• 28119-61-1
• DTXSID40182394
• 4-Hydroxy-2-ketobutyraldehyde
• CHEBI:144586
• 4-HYDROXY-2-OXO-BUTANAL
• hydroxyethylglyoxal

• Inchi： 1S/C4H6O3/c5-2-1-4(7)3-6/h3,5H,1-2H2
• InChI Key： CUSSNCHZLYDUPJ-UHFFFAOYSA-N
• SMILES： OCCC(C=O)=O

Computed Properties

• Exact Mass: 102.03168
• Monoisotopic Mass: 102.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 77
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones